Cas no 22247-83-2 (6H-Purin-6-one,9-(2-chloroethyl)-1,9-dihydro-)

• Product Name: 6H-Purin-6-one,9-(2-chloroethyl)-1,9-dihydro-
• CAS No: 22247-83-2
• MF: C₇H₇ClN₄O
• MW: 198.609679460526
• CID: 289232
• PubChem ID: 135408661
• Update Time: 2025-04-19

6H-Purin-6-one,9-(2-chloroethyl)-1,9-dihydro- Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one,9-(2-chloroethyl)-1,9-dihydro-
• 9-(2-chloroethyl)-3H-purin-6-one
• 9-(2-chloroethyl)-3,9-dihydro-6h-purin-6-one
• AC1L6EXJ
• AC1Q3V4K
• AG-K-79902
• AR-1H4940
• CTK4E9000
• NSC56457
• NSC-56457
• 22247-83-2
• 9-(2-chloroethyl)-6,9-dihydro-1H-purin-6-one
• 9-(2-chloroethyl)-1H-purin-6-one
• 9-(2-Chloroethyl)-1H-purin-6(9H)-one
• DTXSID50288538

• Inchi： 1S/C7H7ClN4O/c8-1-2-12-4-11-5-6(12)9-3-10-7(5)13/h3-4H,1-2H2,(H,9,10,13)
• InChI Key： DVOXTTPHGIBFIK-UHFFFAOYSA-N
• SMILES： ClCCN1C=NC2C(NC=NC1=2)=O

Computed Properties

• Exact Mass: 198.03101
• Monoisotopic Mass: 198.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.65
• Boiling Point: 476.9°Cat760mmHg
• Flash Point: 242.2°C
• Refractive Index: 1.739
• PSA: 59.28
• LogP: 0.35840